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Compound of Interest

Compound Name:
1-Cyclobutylpropane-2-sulfonyl

chloride

Cat. No.: B13239712

Get Quote

CAS: 1600346-04-0 Role: Advanced Medicinal Chemistry Building Block Class: Secondary

Aliphatic Sulfonyl Chloride[1]

Executive Summary
1-Cyclobutylpropane-2-sulfonyl chloride is a secondary sulfonyl chloride reagent featuring a

rigid cyclobutyl moiety linked to a propyl backbone. In drug discovery, this compound serves as

a critical "warhead" for introducing the 1-cyclobutylpropan-2-yl-sulfonyl motif into target

molecules. This structural fragment is valued for its ability to modulate lipophilicity (

) and metabolic stability while providing a specific steric vector that differs from standard
isopropyl or cyclopentyl analogs.

This guide details the compound's physicochemical properties, synthesis pathways, reactivity

profile, and validated experimental protocols for its application in sulfonamide synthesis.[2]

Structural Analysis & Chemical Properties[3][4]
Molecular Architecture
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The molecule consists of a sulfonyl chloride functional group attached to the secondary carbon

(C2) of a propyl chain, with a cyclobutyl ring at the C1 position.

Chirality: The C2 position is a chiral center. Commercial preparations are typically racemic

(rac-1-cyclobutylpropane-2-sulfonyl chloride), necessitating chiral separation (e.g., SFC)

if a specific enantiomer is required for Structure-Activity Relationship (SAR) studies.

Steric Bulk: The cyclobutyl group provides significant steric bulk compared to a methyl or

ethyl group, potentially restricting the conformational freedom of the resulting sulfonamide

and improving selectivity for protein binding pockets.

Physicochemical Data (Predicted)
Data derived from structural analogs and computational models.

Property Value (Approx.) Significance

Molecular Formula Core composition

Molecular Weight 196.70 g/mol Fragment-based design

Boiling Point 110–115 °C (at 10 mmHg) Vacuum distillation required

Density ~1.18 g/mL Liquid handling

Solubility DCM, THF, Toluene
Hydrophobic solvents

preferred

Stability Moisture Sensitive Hydrolyzes to sulfonic acid

Synthesis & Manufacturing Pathways
The synthesis of secondary aliphatic sulfonyl chlorides like CAS 1600346-04-0 is non-trivial

due to the instability of secondary chlorosulfonyl intermediates. Two primary routes are

industrially validated.

Route A: Oxidative Chlorination of Thiols (Preferred)
This route offers milder conditions, avoiding the thermal elimination risks associated with other

methods.
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Precursor: 1-Cyclobutyl-2-propanethiol.

Reagent System:

-Chlorosuccinimide (NCS) / HCl / Water or

/

.

Mechanism: The thiol is oxidized to the sulfinic acid intermediate, which is rapidly chlorinated

in situ.

Route B: Grignard-Sulfur Dioxide Method
Used when the halide precursor is more accessible.

Grignard Formation: 2-Bromo-1-cyclobutylpropane is treated with Magnesium (

) in dry THF.

Sulfination:

gas is bubbled through the solution to form the magnesium sulfinate salt (

).

Chlorination: Treatment with

-chlorosuccinimide (NCS) or

yields the sulfonyl chloride.

Visualization of Synthesis Pathways
The following diagram illustrates the chemical logic behind the production of 1-
Cyclobutylpropane-2-sulfonyl chloride.
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Figure 1: Convergent synthesis pathways for CAS 1600346-04-0 via Grignard or Thiol

oxidation.

Reactivity Profile & Applications
Reactivity: The "Secondary" Constraint
Unlike primary sulfonyl chlorides (e.g., tosyl chloride), 1-Cyclobutylpropane-2-sulfonyl
chloride is a secondary sulfonyl chloride. This has two critical implications for the

experimentalist:

Reduced Electrophilicity: The steric hindrance at the C2 position slows down nucleophilic

attack. Reactions require longer times or stronger bases compared to primary analogs.

Elimination Risk: Under harsh basic conditions (e.g., heating with strong hydroxide), the

molecule can undergo desulfonylation or dehydrohalogenation to form the corresponding

alkene (allyl-cyclobutane derivatives). Protocol Adjustment: Use non-nucleophilic, mild bases

like Pyridine or DIPEA at low temperatures (

).

Applications in Medicinal Chemistry[9][10]
Sulfonamide Synthesis: The primary application is the formation of sulfonamides (

), which serve as bioisosteres for amides. The sulfonamide group offers:

Tetrahedral geometry (transition state mimicry).[2]

Two hydrogen bond acceptors (
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).

Resistance to proteolytic hydrolysis.

Fragment-Based Drug Discovery (FBDD): The cyclobutyl-propyl fragment is lipophilic. It is

often used to fill hydrophobic pockets in enzymes (e.g., Kinases, Proteases) where a simple

alkyl chain is too flexible or insufficiently bulky.

Validated Experimental Protocols
Protocol: Synthesis of Sulfonamides (General
Procedure)
This protocol is optimized to minimize elimination byproducts.

Reagents:

Amine substrate (1.0 equiv)

1-Cyclobutylpropane-2-sulfonyl chloride (1.2 equiv)

Pyridine (3.0 equiv) OR Triethylamine (2.0 equiv) in DCM

Solvent: Anhydrous Dichloromethane (DCM) or THF

Step-by-Step Methodology:

Preparation: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL) in a round-bottom

flask under an Argon atmosphere.

Base Addition: Add Pyridine (3.0 mmol). Cool the mixture to

using an ice bath.

Reagent Addition: Add 1-Cyclobutylpropane-2-sulfonyl chloride (1.2 mmol) dropwise

(neat or dissolved in minimal DCM) over 5 minutes. Note: Slow addition prevents localized

heating.

Reaction: Allow the mixture to warm to room temperature (
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) and stir for 4–12 hours. Monitor conversion by TLC or LC-MS.

Checkpoint: If reaction is sluggish, add a catalytic amount of DMAP (0.1 equiv), but

monitor for elimination byproducts.

Workup: Quench with 1M HCl (aqueous) to remove excess pyridine/amine. Extract with DCM

(

). Wash combined organics with Brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol: Storage & Handling
Storage: Store at

under inert gas (Argon/Nitrogen).

Moisture: Highly sensitive. Exposure to humid air converts the chloride to the sulfonic acid

(viscous oil/solid) and HCl gas.

Safety: Corrosive and lachrymator. Handle in a fume hood.

Workflow Visualization
The following diagram outlines the decision logic for reacting this specific sulfonyl chloride.
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Standard Protocol:
0°C -> RT, 4h

No (Primary/Sec Amine)

Forced Conditions:
Add DMAP cat., Heat to 40°C

Yes (Aniline/Tert-Amine)

Target Sulfonamide Isolated

Risk: Elimination to Alkene

Monitor

Purify via SiO2
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Figure 2: Decision matrix for sulfonylation reactions using secondary sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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